2-chloro-N-(2,3-dichlorophenyl)-4,5-difluorobenzamide

• IUPAC Name: 2-chloro-N-(2,3-dichlorophenyl)-4,5-difluorobenzamide
• InChI: InChI=1S/C13H6Cl3F2NO/c14-7-2-1-3-11(12(7)16)19-13(20)6-4-9(17)10(18)5-8(6)15/h1-5H,(H,19,20)
• InChI Key: WEOMAJXASWQAIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C2=CC(=C(C=C2Cl)F)F
• Molecular Formula: C13H6Cl3F2NO
• Molecular Weight: 336.5 g/mol

Description

2-chloro-N-(2,3-dichlorophenyl)-4,5-difluorobenzamide is a chemical compound commonly known as A-196. It belongs to the class of amide herbicides and is used in the agricultural industry to control weeds. In recent years, A-196 has gained attention in the scientific community due to its potential applications in cancer research.

Mechanism of Action

A-196 works by binding to the transcription factor FOXM1. FOXM1 is a protein that regulates the expression of genes involved in cell proliferation, differentiation, and survival. A-196 binds to the DNA-binding domain of FOXM1 and prevents it from activating genes that promote cancer cell growth. This leads to the inhibition of cancer cell growth and proliferation.
Biochemical and physiological effects:
A-196 has been shown to have minimal toxicity in normal cells and tissues. In cancer cells, A-196 inhibits the growth and proliferation of cancer cells by targeting the transcription factor FOXM1. A-196 has also been shown to sensitize cancer cells to chemotherapy drugs, making them more effective in killing cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using A-196 in lab experiments is its specificity towards cancer cells. A-196 targets the transcription factor FOXM1, which is overexpressed in many types of cancer cells. This makes A-196 a promising candidate for cancer therapy. However, one of the limitations of using A-196 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on A-196. One direction is to investigate its potential in combination with other chemotherapy drugs. A-196 has been shown to sensitize cancer cells to chemotherapy drugs, and combining it with other drugs may lead to more effective cancer therapy. Another direction is to explore its potential in other types of cancer. While A-196 has shown promising results in pancreatic cancer, its efficacy in other types of cancer is still unknown. Additionally, further research is needed to optimize the synthesis method of A-196 and improve its solubility in water for in vivo applications.

Scientific Research Applications

A-196 has shown promising results in cancer research, specifically in the treatment of pancreatic cancer. Studies have shown that A-196 inhibits the growth of pancreatic cancer cells by targeting the transcription factor FOXM1. FOXM1 is a protein that plays a crucial role in the growth and proliferation of cancer cells. A-196 binds to FOXM1 and prevents it from activating genes that promote cancer cell growth. A-196 has also been shown to sensitize pancreatic cancer cells to chemotherapy drugs, making them more effective in killing cancer cells.